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Compound of Interest

2,2,3,3,4,4,4-Heptafluorobutyl
Compound Name:
methacrylate

Cat. No.: B082275

For Researchers, Scientists, and Drug Development Professionals
Introduction

Heptafluorobutyl methacrylate (HFBMA) is a fluorinated monomer utilized in the synthesis of
specialty polymers. Its unique properties, imparted by the heptafluorobutyl group, make it a
valuable component in the development of materials with low surface energy, high thermal
stability, and chemical resistance. This guide provides an in-depth overview of the essential
technical data and safety protocols for HFBMA, ensuring its safe and effective use in research
and development settings. The CAS number for 2,2,3,3,4,4,4-Heptafluorobutyl methacrylate
is 13695-31-3.[1][2][3]

Physicochemical and Safety Data

A comprehensive summary of the key quantitative data for Heptafluorobutyl Methacrylate is
presented below. This information has been compiled from various safety data sheets and
chemical databases.
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Property Value Reference

CAS Number 13695-31-3 [1][21[3]

EC Number 237-217-7

Molecular Formula CsH7F702 [2]

Molecular Weight 268.13 g/mol [2]

Appearance Colorlfass- to almost colorless 3]
clear liquid

Boiling Point 134-136 °C

Density 1.345 g/mL at 25 °C

Refractive Index n20/D 1.341

Flash Point 37 °C [4]

Purity >98.0% (GC) [4]

Hazard Identification and Safety Precautions

Heptafluorobutyl methacrylate is classified as a hazardous chemical.[1] It is a flammable liquid

and vapor.[1] The substance is harmful if swallowed, in contact with skin, or if inhaled.[5] It

causes serious eye irritation and may cause respiratory irritation.[1][5]

Hazard Statements (H-phrases):

H226: Flammable liquid and vapor.[4]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.

Precautionary Statements (P-phrases): A detailed list of precautionary statements can be found

in the safety data sheets.[4] Key precautions include keeping the substance away from heat,
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sparks, open flames, and hot surfaces, and using only non-sparking tools.[4] It is crucial to
wear protective gloves, eye protection, and face protection.

Experimental Protocols

Detailed methodologies for key safety and handling procedures are outlined below. These
protocols are derived from standard safety data sheets.

Personal Protective Equipment (PPE)

A critical aspect of safely handling Heptafluorobutyl Methacrylate is the consistent use of
appropriate personal protective equipment.
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Personal Protective Equipment (PPE) Protocol

Step 1 ("Wear chemical safety goggles | 5P 2 Wear appropriate chemical SteP3 _ "Wear a lab coat or chemical | S'®P 4 Use in a well-ventilated area
Before Handling HFBMA
& or face shield (EN166) resistant gloves (€.g., Butyl rubber) resistant apron or with a respirator (NIOSHIMSHA approved)

Proceed with Experiment
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Fire Response Protocol

Fire Involving HFBMA Detected

Small Fire

(Evacuate Area Immediately)

v
(Use appropriate extinguisher)

(Dry Chemical, CO2, Foam)

(Call Emergency Services)

Cool containers with water spray
from a safe distance

Fire Extinguished / Area Secured

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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